N-{[5-(2-amino-1,3-thiazol-4-yl)furan-2-yl]methyl}acetamide

• IUPAC Name: N-[[5-(2-amino-1,3-thiazol-4-yl)furan-2-yl]methyl]acetamide
• InChI: InChI=1S/C10H11N3O2S/c1-6(14)12-4-7-2-3-9(15-7)8-5-16-10(11)13-8/h2-3,5H,4H2,1H3,(H2,11,13)(H,12,14)
• InChI Key: HMOORGLQDZENJJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC1=CC=C(O1)C2=CSC(=N2)N
• Molecular Formula: C10H11N3O2S
• Molecular Weight: 237.28 g/mol
• CAS RN: 150208-26-7

Description

“N-{[5-(2-amino-1,3-thiazol-4-yl)furan-2-yl]methyl}acetamide” is a chemical compound with the CAS Number: 150208-26-7. It has a molecular weight of 237.28. It is a powder at room temperature.

Synthesis Analysis

The synthesis of a new series of S-substituted acetamides derivatives of 5-[(2-amino-1,3-thiazol-4-yl)methyl]-1,3,4-oxadiazol-2-thiol were synthesized and evaluated for enzyme inhibition study along with cytotoxic behavior. Ethyl 2-(2-amino-1,3-thiazol-4-yl)acetate was converted to corresponding acid hydrazide by hydrazine hydrate in ethanol. The reflux of acid hydrazide with carbon disulfide resulted in 5-[(2-amino-1,3-thiazol-4-yl)methyl]-1,3,4-oxadiazol-2-thiol.

Molecular Structure Analysis

The proposed structures of newly synthesized compounds were deduced by spectroscopic techniques such as 1H NMR, 13C NMR, EI MS and elemental analysis.

Chemical Reactions Analysis

Different electrophiles were synthesized by the reaction of respective anilines (one in each reaction) and 2-bromoacetylbromide in an aqueous medium. The targeted bi-heterocyclic compounds were synthesized by stirring nucleophilic 5-[(2-amino-1,3-thiazol-4-yl)methyl]-1,3,4-oxadiazol-2-thiol with different acetamides electrophiles (one after another), in DMF using LiH as base and activator.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. Its InChI Code is 1S/C10H11N3O2S/c1-6(14)12-4-7-2-3-9(15-7)8-5-16-10(11)13-8/h2-3,5H,4H2,1H3,(H2,11,13)(H,12,14).

Scientific Research Applications

Synthesis of Novel Compounds

Researchers have developed various methods for synthesizing compounds related to N-{[5-(2-amino-1,3-thiazol-4-yl)furan-2-yl]methyl}acetamide, demonstrating the chemical versatility and potential for creating new molecules with significant biological activities. For example, the synthesis of bi-heterocycles as potential anti-diabetic agents involving S-substituted acetamides derivatives highlights the compound's role in generating new therapeutic agents (Abbasi et al., 2020).

Anticancer and Antimicrobial Activities

Several studies have focused on evaluating the anticancer and antimicrobial potentials of derivatives related to this compound. These investigations reveal that some synthesized derivatives exhibit promising anticancer activities against various cancer cell lines, underscoring the potential therapeutic applications of these compounds. For instance, novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives have been synthesized and shown to possess significant antitumor activity, indicating the potential of these compounds in cancer therapy (Albratty et al., 2017). Additionally, some derivatives have been found to have potent antimicrobial properties, offering a basis for developing new antimicrobial agents (Baviskar et al., 2013).

Structural and Theoretical Studies

Research has also delved into the structural and theoretical studies of related compounds, providing insights into their molecular configurations and interactions. For example, structures of two N-{2-([(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides have been explored, revealing significant intermolecular interactions and contributing to the understanding of their biological activities (Boechat et al., 2011).

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been associated with a wide range of therapeutic targets including antimicrobial, anticancer, anti-inflammatory, and anti-hiv .

Mode of Action

It’s known that thiazole derivatives can disrupt processes related to dna replication, which allows them to inhibit replication of both bacterial and cancer cells .

Biochemical Pathways

Thiazole derivatives have been reported to have a broad spectrum of biological activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Thiazole derivatives have been associated with a wide range of biological activities, including antimicrobial, anticancer, anti-inflammatory, and anti-hiv effects . This suggests that the compound may have similar effects.

Safety and Hazards

The safety information available indicates that this compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and more.